Cas no 1207045-56-4 (1-2-(4-phenylpiperazin-1-yl)ethyl-3-(propan-2-yl)urea)

• Product Name: 1-2-(4-phenylpiperazin-1-yl)ethyl-3-(propan-2-yl)urea
• CAS No: 1207045-56-4
• MF: C₁₆H₂₆N₄O
• MW: 290.403843402863
• CID: 6438480
• Update Time: 2025-05-26

1-2-(4-phenylpiperazin-1-yl)ethyl-3-(propan-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-phenylpiperazin-1-yl)ethyl-3-(propan-2-yl)urea
• 1-[2-(4-phenylpiperazin-1-yl)ethyl]-3-propan-2-ylurea

• Inchi： 1S/C16H26N4O/c1-14(2)18-16(21)17-8-9-19-10-12-20(13-11-19)15-6-4-3-5-7-15/h3-7,14H,8-13H2,1-2H3,(H2,17,18,21)
• InChI Key： ZMDITGZFOZWLDJ-UHFFFAOYSA-N
• SMILES： N(CCN1CCN(C2=CC=CC=C2)CC1)C(NC(C)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-2-(4-phenylpiperazin-1-yl)ethyl-3-(propan-2-yl)urea

Introduction to 1-2-(4-phenylpiperazin-1-yl)ethyl-3-(propan-2-yl)urea (CAS No. 1207045-56-4)

1-2-(4-phenylpiperazin-1-yl)ethyl-3-(propan-2-yl)urea, with the CAS number 1207045-56-4, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of ureas and features a unique structural arrangement that includes a piperazine ring and an isopropyl group. The combination of these functional groups endows the molecule with distinct chemical and biological properties, making it a subject of extensive research for its potential therapeutic applications.

The chemical structure of 1-2-(4-phenylpiperazin-1-yl)ethyl-3-(propan-2-yl)urea can be described as follows: it consists of a central urea moiety, which is a key functional group in many biologically active compounds. The urea is linked to an ethyl chain that is substituted with a 4-phenylpiperazine group. This piperazine ring, particularly when substituted with a phenyl group, is known to interact with various receptors in the central nervous system (CNS), contributing to the compound's pharmacological profile. Additionally, the presence of an isopropyl group on the other side of the urea enhances the lipophilicity and solubility properties of the molecule, which are crucial for its bioavailability and cellular uptake.

Recent studies have explored the potential therapeutic applications of 1-2-(4-phenylpiperazin-1-yl)ethyl-3-(propan-2-yl)urea. One notable area of research is its activity as a serotonin receptor modulator. Serotonin, also known as 5-hydroxytryptamine (5-HT), plays a critical role in regulating mood, sleep, and appetite. Compounds that can modulate serotonin receptors have been investigated for their potential in treating various neurological and psychiatric disorders, such as depression, anxiety, and schizophrenia. Research has shown that 1-2-(4-phenylpiperazin-1-yl)ethyl-3-(propan-2-yl)urea exhibits selective binding to specific serotonin receptor subtypes, particularly 5-HT_1A and 5-HT_2A, which are implicated in mood regulation and cognitive function.

In addition to its serotonin receptor activity, 1-2-(4-phenylpiperazin-1-yl)ethyl-3-(propan-2-yl)urea has also been studied for its potential as an anticonvulsant agent. Epilepsy is a neurological disorder characterized by recurrent seizures, and current treatments often have limited efficacy or significant side effects. Preclinical studies have demonstrated that this compound can effectively reduce seizure activity in animal models of epilepsy. The mechanism underlying this anticonvulsant effect may involve modulation of neurotransmitter systems or ion channels, although further research is needed to elucidate the precise mechanisms.

The pharmacokinetic properties of 1-2-(4-phenylpiperazin-1-yl)ethyl-3-(propan-2-y l)urea have also been investigated to understand its behavior in biological systems. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its development as a therapeutic agent. The compound's lipophilicity, as influenced by the isopropyl group, facilitates its crossing of the blood-brain barrier (BBB), allowing it to reach target sites in the CNS where it can exert its pharmacological effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1 - 2 - ( 4 - phen yl p ipe razin - 1 - yl ) eth yl - 3 - ( pro pan - 2 - yl ) urea in human subjects. Early results from Phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are promising and suggest that further clinical development may be warranted.

In conclusion, 1 - 2 - ( 4 - phen yl p ipe razin - 1 - yl ) eth yl - 3 - ( pro pan - 2 - yl ) urea (CAS No. 1207045 - 56 - 4) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in areas such as neurology and psychiatry. As ongoing studies continue to uncover more about its mechanisms of action and clinical applications, this compound may play a significant role in advancing treatments for various neurological disorders.